
Molecular weight and formula of 6-
(Methoxycarbonyl)nicotinic acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 6-(Methoxycarbonyl)nicotinic acid

Cat. No.: B092421 Get Quote

In-Depth Technical Guide: 6-
(Methoxycarbonyl)nicotinic Acid
For Researchers, Scientists, and Drug Development Professionals

Introduction
6-(Methoxycarbonyl)nicotinic acid is a pyridine derivative that serves as a crucial

intermediate in the synthesis of a variety of organic molecules, particularly in the

pharmaceutical and agrochemical industries. Its bifunctional nature, possessing both a

carboxylic acid and a methyl ester group, allows for versatile chemical modifications, making it

a valuable building block for the development of novel compounds with potential biological

activities. This guide provides a comprehensive overview of the molecular characteristics,

synthesis, and potential applications of 6-(Methoxycarbonyl)nicotinic acid.

Molecular and Physicochemical Properties
6-(Methoxycarbonyl)nicotinic acid is a solid at room temperature and should be stored at 2-

8°C.[1]
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Property Value Source

Molecular Formula C₈H₇NO₄ [1][2][3][4][5]

Molecular Weight 181.145 g/mol [1][2]

CAS Number 17874-76-9 [2][3]

MDL Number MFCD09702182 [1]

Synthesis
While a specific, detailed experimental protocol for the synthesis of 6-
(Methoxycarbonyl)nicotinic acid is not readily available in peer-reviewed literature, its

structure suggests a logical synthetic pathway originating from pyridine-2,5-dicarboxylic acid.

The general approach would involve the selective mono-esterification of the dicarboxylic acid.

A plausible synthetic workflow is outlined below. This represents a general approach, and

optimization of reaction conditions would be necessary to achieve high yields and purity.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.myskinrecipes.com/shop/en/pyridine-derivatives/207526-6-methoxycarbonylnicotinic-acid.html
https://www.pharmaffiliates.com/en/17874-76-9-6-methoxycarbonyl-nicotinic-acid-pa140221003.html
https://www.pschemicals.com/index.php?p=product&CAS_nr=17874-76-9&id=405214
http://angene.in/goods/Goods/detail?id=AA-000ZJH
https://www.scbt.com/zh/p/6-methoxycarbonyl-nicotinic-acid-17874-76-9
https://www.myskinrecipes.com/shop/en/pyridine-derivatives/207526-6-methoxycarbonylnicotinic-acid.html
https://www.pharmaffiliates.com/en/17874-76-9-6-methoxycarbonyl-nicotinic-acid-pa140221003.html
https://www.pharmaffiliates.com/en/17874-76-9-6-methoxycarbonyl-nicotinic-acid-pa140221003.html
https://www.pschemicals.com/index.php?p=product&CAS_nr=17874-76-9&id=405214
https://www.myskinrecipes.com/shop/en/pyridine-derivatives/207526-6-methoxycarbonylnicotinic-acid.html
https://www.benchchem.com/product/b092421?utm_src=pdf-body
https://www.benchchem.com/product/b092421?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Synthetic Workflow for 6-(Methoxycarbonyl)nicotinic Acid

Pyridine-2,5-dicarboxylic acid

Protection of one carboxylic acid group

e.g., formation of an ortho-ester

Esterification of the unprotected carboxylic acid

Methanol, Acid catalyst

Deprotection

e.g., mild acidic hydrolysis

6-(Methoxycarbonyl)nicotinic acid

Click to download full resolution via product page

Caption: A potential synthetic pathway for 6-(Methoxycarbonyl)nicotinic acid.

Applications in Research and Development
6-(Methoxycarbonyl)nicotinic acid is primarily utilized as an intermediate in the synthesis of

more complex molecules.[1] Its ester functionality provides a site for various chemical

transformations, making it a key component in the development of nicotinic acid derivatives

with potential therapeutic applications.[1] These derivatives are often explored for their activity

in targeting central nervous system (CNS) disorders and inflammatory conditions.[1]
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In the agrochemical sector, this compound serves as a precursor for the creation of novel

herbicides and plant growth regulators.[1]

Biological Context and Potential Signaling
Pathways
Currently, there is a lack of direct research on the specific biological activities or the role of 6-
(Methoxycarbonyl)nicotinic acid in signaling pathways. However, its structural relationship to

nicotinic acid (Niacin, Vitamin B3) suggests that its derivatives could potentially interact with

pathways modulated by nicotinic acid.

Nicotinic acid is known to exert its effects through various mechanisms, including:

Lipid Metabolism: Nicotinic acid is well-documented for its ability to modulate lipid profiles. It

reduces the synthesis of low-density lipoprotein (LDL) and very-low-density lipoprotein

(VLDL) cholesterol and triglycerides, while increasing high-density lipoprotein (HDL)

cholesterol.

G-protein Coupled Receptors: The effects of nicotinic acid are partly mediated through the

activation of G protein-coupled receptors like GPR109A.

Derivatives synthesized from 6-(Methoxycarbonyl)nicotinic acid may be designed to target

these or related pathways with improved efficacy, selectivity, or pharmacokinetic properties.

The following diagram illustrates a simplified overview of a potential workflow for the

development of bioactive compounds from this intermediate.
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Drug Development Workflow using 6-(Methoxycarbonyl)nicotinic Acid
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Caption: A generalized workflow for utilizing 6-(Methoxycarbonyl)nicotinic acid in drug

discovery.

Conclusion
6-(Methoxycarbonyl)nicotinic acid is a valuable and versatile chemical intermediate with

significant potential in the fields of medicinal chemistry and agrochemical research. While direct

biological data on this specific compound is limited, its role as a precursor to a wide range of

nicotinic acid derivatives underscores its importance. Further research into the synthesis and

applications of this compound is warranted to fully explore its potential in the development of

novel, bioactive molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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